Cas no 88882-32-0 (2(3H)-Benzoxazolethione, 6-methoxy-3-methyl-)
88882-32-0 structure
Product name:2(3H)-Benzoxazolethione, 6-methoxy-3-methyl-
2(3H)-Benzoxazolethione, 6-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolethione, 6-methoxy-3-methyl-
- 6-methoxy-3-methyl-1,3-benzoxazole-2-thione
- 6-Methoxy-3-methyl-1,3-benzoxazole-2(3H)-thione
- 88882-32-0
- DTXSID90750421
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- Inchi： InChI=1S/C9H9NO2S/c1-10-7-4-3-6(11-2)5-8(7)12-9(10)13/h3-5H,1-2H3
- InChI Key： RUYXYLTZOKYKRR-UHFFFAOYSA-N
- SMILES： CN1C2=C(C=C(C=C2)OC)OC1=S
Computed Properties
- Exact Mass: 195.03539970g/mol
- Monoisotopic Mass: 195.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.8Ų
2(3H)-Benzoxazolethione, 6-methoxy-3-methyl- Related Literature
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
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Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516
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Ulrich Siemeling,Imke Scheppelmann,Beate Neumann,Anja Stammler,Hans-Georg Stammler,Jadwiga Frelek Chem. Commun., 2003, 2236-2237
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5. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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